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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of
SURFONIC JL-80X, a nonionic surfactant, in the dispersion and stabilization of nanoparticles.
SURFONIC JL-80X, an alkoxylated linear alcohol, offers excellent wetting and detergency
properties, making it a suitable candidate for various applications in nanotechnology, including
drug delivery systems.[1] It is also considered a safer alternative to Triton X-100.[2]

Physicochemical Properties of SURFONIC JL-80X

SURFONIC JL-80X is a water-soluble, biodegradable, nonionic surface-active agent.[1] Its
properties are crucial for its function in nanoparticle formulations. A summary of its key
guantitative properties is presented in Table 1.
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Property

Value

Test Conditions

Appearance

Clear liquid, substantially free

of suspended matter

25°C

Chemical Type

Alkoxylated Linear Alcohol

Hydrophile-Lipophile Balance

13.1 -
(HLB)
Critical Micelle Concentration )
51 ppm In aqueous solution
(CMC)
Cloud Point 57-62°C 1% aqueous solution

Surface Tension

29.2 dynes/cm

0.1% aqueous solution at 25°C

Viscosity, Kinematic 51 cSt at 25°C

80 cSt at 15.6°C

pH 6.5-7.5 1% solution

Density 1.0037 g/ml at 25°C

Pour Point -5°C -

Flash Point 190 °C Cleveland Open Cup

Water Content

0.5 wt% max

Draves Wetting Time

<1.0 sec

0.25% solution, 1.5g hook

9.8 sec

0.10% solution, 1.5g hook

4.8 sec

0.10% solution, 3.0g hook

Foam Height (Ross-Miles)

75 mm (initial), 70 mm (after 5

min)

0.1% solution at 120°F

Mechanism of Nanoparticle Stabilization

Nonionic surfactants like SURFONIC JL-80X stabilize nanoparticles in agueous media primarily

through steric hindrance. The amphiphilic nature of the surfactant molecule allows it to adsorb
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onto the surface of hydrophobic nanoparticles.[3][4] The hydrophobic tail of the surfactant
interacts with the nanopatrticle surface, while the hydrophilic head extends into the aqueous
medium. This creates a hydrophilic layer around the nanoparticle, preventing aggregation and
improving colloidal stability.[3][4]

Mechanism of steric stabilization of a nanoparticle by SURFONIC JL-80X.

Experimental Protocols

The following are generalized protocols for the dispersion and stabilization of nanoparticles
using SURFONIC JL-80X. The optimal concentration of the surfactant and specific sonication
parameters will need to be determined empirically for each type of nanoparticle and desired
final concentration.

Materials and Equipment

» Nanoparticles of interest

e SURFONIC JL-80X

o Deionized (DI) water or appropriate buffer

o Magnetic stirrer and stir bar

 Ultrasonic bath or probe sonicator

e Dynamic Light Scattering (DLS) instrument for particle size analysis

o Zeta potential analyzer

Protocol for Nanoparticle Dispersion

This protocol outlines the steps for dispersing pre-synthesized nanoparticles in an aqueous
solution.

Workflow for nanoparticle dispersion using SURFONIC JL-80X.

Methodology:
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e Preparation of SURFONIC JL-80X Solution: Prepare a stock solution of SURFONIC JL-80X
in DI water or the desired buffer. A typical starting concentration range is 0.1% to 1.0% (w/v).
The concentration should be above the Critical Micelle Concentration (CMC) of 51 ppm.[5]

» Addition of Nanopatrticles: Add the pre-weighed nanopatrticles to the SURFONIC JL-80X
solution. The solid content will depend on the specific application.

o Magnetic Stirring: Place the mixture on a magnetic stirrer and stir for approximately 30
minutes to ensure initial wetting of the nanopatrticles.

» Ultrasonication: To break down agglomerates and achieve a fine dispersion, sonicate the
mixture.

o Bath Sonication: Place the vial containing the mixture in an ultrasonic bath for 15-60
minutes.

o Probe Sonication: For more energy-intensive dispersion, use a probe sonicator. Use
pulsed cycles to avoid excessive heating of the sample.

o Characterization: Analyze the resulting nanopatrticle dispersion for particle size distribution
and polydispersity index (PDI) using Dynamic Light Scattering (DLS). The zeta potential can
also be measured to assess the surface charge and stability.

o Optimization: The concentration of SURFONIC JL-80X, nanoparticle loading, and sonication
parameters may need to be optimized to achieve the desired particle size and stability.

Protocol for Nanoparticle Synthesis (in-situ
stabilization)

For some synthesis methods, SURFONIC JL-80X can be included in the reaction mixture to
provide stabilization as the nanopatrticles are formed. The following is a general example based
on a nanoprecipitation method for polymeric nanoparticles.

Workflow for in-situ stabilization of polymeric nanoparticles with SURFONIC JL-80X.

Methodology:
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e Prepare the Aqueous Phase: Dissolve SURFONIC JL-80X in DI water or a suitable aqueous
buffer. The concentration will typically be in the range of 0.1% to 2.0% (w/v).

o Prepare the Organic Phase: Dissolve the polymer (e.g., PLGA, PCL) and the hydrophobic
drug in a water-miscible organic solvent (e.g., acetone, acetonitrile).

e Nanoprecipitation: Add the organic phase dropwise to the agueous phase containing
SURFONIC JL-80X under constant magnetic stirring. The rapid solvent diffusion will cause
the polymer and drug to precipitate into nanoparticles, which are simultaneously stabilized by
the surfactant.

e Solvent Evaporation: Allow the organic solvent to evaporate under stirring, often overnight in
a fume hood or using a rotary evaporator.

 Purification: Remove excess surfactant and unencapsulated drug by methods such as
dialysis, centrifugation followed by resuspension, or tangential flow filtration.

o Characterization: Characterize the final nanoparticle suspension for particle size, PDI, zeta
potential, drug loading, and encapsulation efficiency.

Data Presentation and Interpretation

The effectiveness of SURFONIC JL-80X in dispersing and stabilizing nanopatrticles should be
evaluated based on key quantitative parameters.
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Parameter Desired Outcome Significance

o Influences bioavailability,
_ _ Small and within the target S
Particle Size (Z-average) o biodistribution, and cellular
range for the application

uptake.
_ _ Indicates a narrow and uniform
Polydispersity Index (PDI) Low (< 0.3) ) ) S
particle size distribution.
Confirms the non-ionic nature
Near neutral for nonionic of the stabilizer. Stability is

Zeta Potential o ]
surfactants primarily steric, not

electrostatic.

o ) ) ] Demonstrates the long-term
. ) Minimal change in particle size i .
Stability over Time colloidal stability of the
and PDI upon storage )
formulation.

Conclusion

SURFONIC JL-80X is a versatile and effective nonionic surfactant for the dispersion and
stabilization of a wide range of nanoparticles. Its favorable physicochemical properties,
including a high HLB value and low CMC, make it suitable for forming stable oil-in-water
emulsions and aqueous nanoparticle dispersions. The provided protocols offer a starting point
for researchers to develop optimized formulations for their specific applications in drug delivery
and other areas of nanotechnology. Empirical optimization of surfactant concentration and
processing parameters is essential to achieve the desired nanoparticle characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SURFONIC JL-80X: Application Notes and Protocols for
Nanoparticle Dispersion and Stabilization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166411#surfonic-jl-80x-for-nanoparticle-dispersion-
and-stabilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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